Cas no 1806151-76-7 (4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile)

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile is a versatile brominated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a reactive bromomethyl group, trifluoromethoxy substituent, and nitrile functionality—make it a valuable intermediate for constructing complex heterocyclic frameworks. The electron-withdrawing trifluoromethoxy group enhances reactivity in nucleophilic substitution reactions, while the nitrile moiety offers further derivatization potential. This compound is particularly useful in cross-coupling reactions and as a precursor for biologically active molecules. Its stability under standard handling conditions and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for controlled functionalization, it is favored in medicinal chemistry for developing targeted small-molecule therapeutics.

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile structure

1806151-76-7 structure

Product Name:4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

CAS No:1806151-76-7

MF:C₁₀H₈BrF₃N₂O₂

MW:325.081932067871

CID:4841139

Update Time:2025-05-24

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile
- Inchi： 1S/C10H8BrF3N2O2/c1-17-9-8(18-10(12,13)14)6(5-11)4-7(16-9)2-3-15/h4H,2,5H2,1H3
- InChI Key： QBVSVVBXZQNSSX-UHFFFAOYSA-N
- SMILES： BrCC1=CC(CC#N)=NC(=C1OC(F)(F)F)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 318
XLogP3: 2.6
Topological Polar Surface Area: 55.1

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029084716-1g	4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile	1806151-76-7	97%	1g	$1,564.50	2022-04-01

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile Related Literature

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Additional information on 4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile

Comprehensive Overview of 4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806151-76-7)

4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile (CAS No. 1806151-76-7) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique bromomethyl group, a methoxy substituent, and a trifluoromethoxy moiety, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular structure, C₁₀H₈BrF₃N₂O₂, combines halogenated and nitrile functionalities, which are critical for modulating drug solubility and binding affinity.

The growing demand for fluorinated compounds in drug discovery has positioned 4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile as a key building block. Researchers frequently explore its utility in designing kinase inhibitors and antiviral agents, aligning with trends in precision medicine and targeted therapies. Its trifluoromethoxy group enhances metabolic stability, a sought-after property in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors.

In agrochemical applications, this compound's pyridine core and nitrile group contribute to the development of novel pesticides and herbicides. The bromomethyl functionality allows for further derivatization, enabling the creation of compounds with improved pest resistance and environmental persistence. Recent studies highlight its potential in sustainable agriculture, addressing global concerns about food security and crop yield optimization.

Synthetic routes to CAS 1806151-76-7 often involve multistep organic reactions, including nucleophilic substitutions and Pd-catalyzed cross-couplings. Analytical characterization via NMR spectroscopy and high-resolution mass spectrometry (HRMS) confirms its purity, a critical factor for high-throughput screening (HTS) in drug development. Storage recommendations typically emphasize protection from moisture and light to maintain stability.

From an industrial perspective, scalability and cost-effective synthesis of 4-(Bromomethyl)-2-methoxy-3-(trifluoromethoxy)pyridine-6-acetonitrile remain active research areas. Innovations in flow chemistry and green solvents aim to reduce waste and improve yields, resonating with the circular economy movement. Regulatory compliance with REACH and FDA guidelines further underscores its commercial viability.

Emerging interest in AI-driven molecular design has spurred computational studies on this compound's electronic properties and reactivity patterns. Such insights accelerate its adoption in fragment-based drug discovery (FBDD) and DNA-encoded libraries (DELs). Collaborations between academia and biotech firms continue to expand its applications, particularly in oncology and CNS disorders.

In summary, CAS 1806151-76-7 exemplifies the intersection of structural complexity and functional diversity in modern chemistry. Its relevance to life sciences and material innovation ensures sustained interest, while advancements in synthetic methodologies promise broader accessibility for researchers worldwide.